![molecular formula C19H24N4O2 B5624615 5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-3-(2-methoxyethyl)-1-(3-methylbenzyl)-1H-1,2,4-triazole](/img/structure/B5624615.png)
5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-3-(2-methoxyethyl)-1-(3-methylbenzyl)-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The chemical compound of interest is a structurally complex molecule that likely exhibits a range of interesting physical and chemical properties due to its functional groups and heterocyclic components. It belongs to the class of compounds that include triazoles, which are known for their diverse applications in medicinal chemistry, agriculture, and as materials science precursors.
Synthesis Analysis
The synthesis of complex molecules like the one typically involves multi-step reactions, starting from simpler precursors. For example, Bekircan et al. (2008) and Bekircan, Ülker, and Menteşe (2015) describe the synthesis of related triazole derivatives through condensation and cyclization reactions, highlighting the versatility of triazoles in organic synthesis (Bekircan et al., 2008); (Bekircan, Ülker, & Menteşe, 2015).
Molecular Structure Analysis
Determining the molecular structure involves techniques such as X-ray crystallography and NMR spectroscopy. Ahmed et al. (2020) utilized X-ray characterization to study triazole derivatives, emphasizing the role of π-hole interactions in the solid state (Ahmed et al., 2020).
Chemical Reactions and Properties
Triazoles engage in various chemical reactions, including interactions with nucleophiles and electrophiles, owing to their multiple nitrogen atoms. Iddon and Nicholas (1996) explored bromine → lithium exchange reactions of dibromo-triazoles, demonstrating the reactivity of triazoles under different conditions (Iddon & Nicholas, 1996).
Physical Properties Analysis
Physical properties such as melting points, boiling points, and solubility are crucial for understanding the compound's behavior in different environments. These properties are often predicted based on molecular structure and have been extensively studied for related compounds.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards other chemicals, are influenced by the functional groups present in the molecule. Studies on related triazoles, such as those by Demirbas et al. (2008), provide insights into the reactivity patterns of these molecules (Demirbas, Demirbaş, Ceylan, & Sahin, 2008).
properties
IUPAC Name |
2-ethyl-5-[5-(2-methoxyethyl)-2-[(3-methylphenyl)methyl]-1,2,4-triazol-3-yl]-4-methyl-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-5-17-20-14(3)18(25-17)19-21-16(9-10-24-4)22-23(19)12-15-8-6-7-13(2)11-15/h6-8,11H,5,9-10,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRQRDQJLRIURNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(O1)C2=NC(=NN2CC3=CC=CC(=C3)C)CCOC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-3-(2-methoxyethyl)-1-(3-methylbenzyl)-1H-1,2,4-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.